Cas no 62334-09-2 (5-(2-isocyanatoethyl)-2H-1,3-benzodioxole)

5-(2-Isocyanatoethyl)-2H-1,3-benzodioxole is a reactive isocyanate-functionalized benzodioxole derivative, primarily utilized in polymer and specialty chemical synthesis. Its key advantage lies in the combination of the isocyanate group's reactivity with the benzodioxole moiety's structural stability, enabling controlled crosslinking in polyurethane and polyurea systems. The compound exhibits enhanced thermal and chemical resistance due to the aromatic benzodioxole core, making it suitable for high-performance coatings, adhesives, and elastomers. Its selective reactivity allows for tailored modifications in advanced material formulations. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential health hazards.
5-(2-isocyanatoethyl)-2H-1,3-benzodioxole structure
62334-09-2 structure
Product Name:5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
CAS No:62334-09-2
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD03701575
CID:448886
PubChem ID:4418606
Update Time:2025-10-22

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-(2-isocyanatoethyl)-
    • 5-(2-isocyanatoethyl)-1,3-benzodioxole
    • 1,3-Benzodioxole,5-(2-isocyanatoethyl)
    • 2-(3,4-methylenedioxyphenyl)-ethyl isocyanate
    • 2-benzo[1,3]dioxol-5-yl-ethyl isocyanate
    • 3,4-methylenedioxyphenethylisocyanate
    • 5-(2-isocyanato-ethyl)-benzo[1,3]dioxole
    • 5-(2-isocyanatoethyl)benzo[d][1,3]dioxole
    • 62334-09-2
    • 3,4-Methylenedioxyphenethyl isocyanate
    • 3,4-Methylenedioxyphenethyl isocyanate, 97%
    • 5-(2-isocyanatoethyl)-1,3-dioxaindane
    • 5-(2-isocyanatoethyl)-2H-1,3-benzodioxole
    • EN300-272502
    • SCHEMBL1856004
    • PMNWWZBYKGUQPZ-UHFFFAOYSA-N
    • DTXSID90403081
    • 3 4-Methylenedioxyphenethyl isocyanate
    • AKOS015912908
    • G30214
    • MDL： MFCD03701575
    • Inchi： 1S/C10H9NO3/c12-6-11-4-3-8-1-2-9-10(5-8)14-7-13-9/h1-2,5H,3-4,7H2
    • InChI Key： PMNWWZBYKGUQPZ-UHFFFAOYSA-N
    • SMILES： O1COC2C=CC(=CC1=2)CCN=C=O

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.214 g/mL at 25 °C(lit.)
  • Boiling Point: 286-287 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.5430(lit.)
  • PSA: 47.89000
  • LogP: 1.29360
  • Solubility: Not available

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Security Information

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-isocyanatoethyl)-2H-1,3-benzodioxole Pricemore >>

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EN300-272502-0.1g
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 $42.0 2023-09-10
Enamine
EN300-272502-0.25g
5-(2-isocyanatoethyl)-1,3-dioxaindane
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